Cas no 59957-92-5 (A-TETRASACCHARIDE)

• Product Name: A-TETRASACCHARIDE
• CAS No: 59957-92-5
• MF: C₂₆H₄₅NO₂₀
• MW: 691.63
• MDL: MFCD05664695
• CID: 367156
• Update Time: 2025-04-28

A-TETRASACCHARIDE Chemical and Physical Properties

Names and Identifiers

• A-TETRASACCHARIDE
• BLOOD GROUP A TETRASACCHARIDE
• A-tetrasaccharide from human urine
• Blood group A antigen tetraose type 5
• Blood Group A Type II tetrasaccharide
• D-Glucose,O-2-(acetylamino)-2-deoxy-a-D-galactopyranosyl-(1&reg
• GALNAC-ALPHA1-3GAL-BETA1(2-FUC-ALPHA1)-4 GLC
• N-[(2S,3R,4R,5S,6R)-6-(hydroxymethyl)-2-[(2R,3R,4S,5S,6R)-2,3,5-trihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]acetamide
• α-D-GalNAc-(1-3)[α-L-Fuc-(1-2)]-β-D-Gal-(1-4)-D-Glc
• α-Tetrasaccharide from human urine
• Blood Group A tetrasaccharide type VI

• MDL： MFCD05664695
• Inchi： 1S/C26H45NO20/c1-7-14(35)19(40)20(41)25(42-7)47-23-22(46-24-13(27-8(2)32)18(39)16(37)11(5-30)43-24)17(38)12(6-31)44-26(23)45-21(10(34)4-29)15(36)9(33)3-28/h3,7,9-26,29-31,33-41H,4-6H2,1-2H3,(H,27,32)/t7-,9-,10+,11+,12+,13+,14+,15+,16-,17-,18+,19+,20-,21+,22-,23+,24+,25-,26-/m0/s1
• InChI Key： DLJLMAWPOOWMRF-BFJQYDNNSA-N
• SMILES： O([C@]1([H])O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O)[C@H]1[C@@H](O[C@H](CO)[C@H](O)[C@@H]1O[C@@]1([H])O[C@H](CO)[C@H](O)[C@H](O)[C@H]1NC(=O)C)O[C@]([H])([C@H](O)CO)[C@H](O)[C@@H](O)C=O

Computed Properties

• Exact Mass: 705.26900

Experimental Properties

• Density: 1.67
• Boiling Point: 1126.3°C at 760 mmHg
• Flash Point: 635°C
• Refractive Index: 1.638
• PSA: 336.47000
• LogP: -7.79640
• pka: 12.39±0.20(Predicted)

A-TETRASACCHARIDE Security Information

• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：2-8°C